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Compound of Interest

Compound Name: Apigenin 5-O-neohesperidoside

Cat. No.: B1153349

For Researchers, Scientists, and Drug Development Professionals

In the landscape of flavonoid research, the precise structural configuration of a molecule can
dramatically influence its biological activity. This guide provides a comparative analysis of two
closely related apigenin glycosides: Rhoifolin (Apigenin 7-O-neohesperidoside) and the lesser-
known Apigenin 5-O-neohesperidoside. While both share the same apigenin backbone and
neohesperidoside sugar moiety, the point of attachment of this sugar group fundamentally
distinguishes them. This distinction is critical for researchers investigating the therapeutic
potential of these natural compounds.

At a Glance: Are They the Same Compound?

No, Apigenin 5-O-neohesperidoside and rhoifolin are not the same compound. They are
structural isomers, with the sole difference being the position of the neohesperidoside sugar
group on the apigenin core structure. In rhoifolin, the sugar is attached at the 7-hydroxyl
position, whereas in Apigenin 5-O-neohesperidoside, it is attached at the 5-hydroxyl position.
This seemingly minor variance in molecular architecture can lead to significant differences in
their physicochemical properties and biological activities.

Chemical and Physical Properties
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A direct comparison of the chemical and physical properties of these two isomers is essential

for understanding their potential behavior in biological systems.

Rhoifolin (Apigenin 7-O- Apigenin 5-O-
Property ] . . .
neohesperidoside) neohesperidoside
Rhoifoloside, Apigenin-7-O-
Synonyms ]
rhamnoglucoside
CAS Number 17306-46-6 850630-40-9
Molecular Formula C27H30014 C27H30014
Molecular Weight 578.52 g/mol 578.52 g/mol

Chemical Structure

Neohesperidoside moiety at

position 7

Neohesperidoside moiety at

position 5

Comparative Biological Activities and Experimental

Data

While extensive research has been conducted on the biological effects of rhoifolin, there is a

notable scarcity of published experimental data for Apigenin 5-O-neohesperidoside. The

following table summarizes the known activities of rhoifolin, which can serve as a benchmark

for future investigations into its 5-O-isomer.
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Biological Activity

Rhoifolin (Apigenin 7-O-
neohesperidoside) -
Experimental Evidence

Apigenin 5-O-
neohesperidoside -
Experimental Evidence

Anticancer

Demonstrates cytotoxic effects
against various cancer cell
lines.[1][2] Induces apoptosis
and inhibits cancer cell

proliferation.[1][2]

Data not available in the

searched literature.

Anti-inflammatory

Significantly inhibits rat paw
edema in a dose-dependent
manner.[1][2] Reduces levels
of pro-inflammatory cytokines
such as IL-1f3, IL-6, and TNF-

a.

Data not available in the

searched literature.

Antioxidant

Exhibits antioxidant properties

in various in vitro assays.[3][4]

Data not available in the

searched literature.

Enzyme Inhibition

Shows inhibitory effects
against butyrylcholinesterase
(BChE) and tyrosinase.[5]

Data not available in the

searched literature.

Reverses scopolamine-

Data not available in the

Neuroprotective induced memory deficits in _
] searched literature.
zebrafish.
) Shows protective effects on Data not available in the
Hepatoprotective ] ]
the liver.[1][2] searched literature.
o ) Exhibits hypoglycemic effects. Data not available in the
Antidiabetic

[1](2]

searched literature.

Experimental Protocols

To facilitate the replication and further investigation of the biological activities of these
compounds, detailed methodologies for key experiments performed on rhoifolin are provided
below.
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Carrageenan-Induced Rat Paw Edema Assay (Anti-

inflammatory Activity)
¢ Animal Model: Male Wistar rats (180-2209) are used.

e Groups:
o Control group (vehicle).
o Rhoifolin-treated groups (e.g., 2.5, 25, and 250 mg/kg, administered orally).
o Positive control group (e.g., Indomethacin).

» Procedure:

o One hour after oral administration of the test compounds, 0.1 mL of 1% carrageenan
suspension in saline is injected into the sub-plantar region of the right hind paw.

o Paw volume is measured using a plethysmometer at 1, 2, 3, and 4 hours after
carrageenan injection.

» Data Analysis: The percentage of inhibition of edema is calculated for each group relative to
the control group.[1][2]

MTT Assay (Cytotoxicity Assay)

e Cell Lines: Various cancer cell lines (e.g., breast, colon, lung).
e Procedure:
o Cells are seeded in 96-well plates and allowed to attach overnight.

o Cells are treated with various concentrations of rhoifolin for a specified period (e.qg., 24, 48,
72 hours).

o After treatment, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) is added to each well and incubated.
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o The formazan crystals formed are dissolved in a solubilization solution (e.g., DMSO).

o The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate
reader.

o Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 (half-
maximal inhibitory concentration) is determined.

Signaling Pathways Modulated by Rhoifolin

Rhoifolin has been shown to modulate several key signaling pathways involved in cancer
progression. Understanding these mechanisms is crucial for drug development.

Cancer Cell

Inhibits

Click to download full resolution via product page

Caption: Rhoifolin's inhibitory effects on key cancer signaling pathways.

Logical Relationship: Isomerism and Biological
Activity
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The difference in the attachment of the neohesperidoside moiety between rhoifolin and
Apigenin 5-O-neohesperidoside is a critical determinant of their interaction with biological
targets.

Apigenin Core Neohesperidoside Moiety
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Caption: Impact of glycosylation position on the properties of apigenin isomers.

Conclusion and Future Directions

In conclusion, rhoifolin (Apigenin 7-O-neohesperidoside) and Apigenin 5-O-
neohesperidoside are distinct structural isomers. Rhoifolin is a well-researched flavonoid with
a wide array of documented biological activities, including potent anticancer and anti-
inflammatory effects. In stark contrast, Apigenin 5-O-neohesperidoside remains a poorly
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characterized compound, with a significant gap in the scientific literature regarding its
pharmacological profile.

This guide highlights the critical need for further research into Apigenin 5-O-
neohesperidoside to elucidate its biological activities and therapeutic potential. Direct,
guantitative comparisons with rhoifolin are essential to understand the structure-activity
relationship of these apigenin glycosides. Such studies will be invaluable for the drug discovery
and development community in harnessing the full potential of this important class of natural
products. Researchers are encouraged to utilize the provided experimental protocols as a
foundation for investigating the properties of Apigenin 5-O-neohesperidoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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